![molecular formula C9H10BrFO B1524729 3-(4-Bromo-2-fluorophenyl)propan-1-OL CAS No. 1057671-56-3](/img/structure/B1524729.png)
3-(4-Bromo-2-fluorophenyl)propan-1-OL
Overview
Description
“3-(4-Bromo-2-fluorophenyl)propan-1-ol” is a chemical compound with the CAS Number: 1057671-56-3 . Its IUPAC name is 3-(4-bromo-2-fluorophenyl)-1-propanol .
Synthesis Analysis
The synthesis of similar compounds involves the use of reagents such as ethylene glycol dimethyl ether, sodium borohydride, and aluminum trichloride . The reaction is carried out in a reaction flask, and the system is heated to 50°C for 2 hours. After the reaction, the mixture is poured into ice water for hydrolysis, adjusted to pH=2 with sulfuric acid, and then extracted with ethyl acetate .Molecular Structure Analysis
The molecular formula of “this compound” is C9H10BrFO . The InChI code is 1S/C9H10BrFO/c10-8-4-3-7(2-1-5-12)9(11)6-8/h3-4,6,12H,1-2,5H2 .Scientific Research Applications
Intramolecular Nucleophilic Substitutions and Chroman Synthesis
One significant application of compounds structurally related to 3-(4-Bromo-2-fluorophenyl)propan-1-OL is in the synthesis of chromans through intramolecular nucleophilic substitutions. This process can be facilitated by chromium tricarbonyl complexes or by specific rhodium(III) cations, indicating its potential in creating compounds with varied biological activities (Houghton, Voyle, & Price, 1980).
Structural and Quantum Chemical Analysis
Another area of research involves the structural properties and quantum chemical analysis of new chalcone derivatives closely related to this compound. These studies involve synthesizing and crystallizing compounds for X-ray diffraction, NMR, and UV-Vis spectroscopy to characterize their molecular structure and crystal packing. This research provides insights into the compound's electronic properties, including HOMO-LUMO energy gaps, which are crucial for understanding its reactivity and potential applications in material science (Zaini et al., 2018).
Photophysical Properties of Chalcone Derivatives
Research into the photophysical properties of chalcone derivatives reveals how solvent polarity affects their absorption and fluorescence characteristics. These studies are vital for developing new materials with specific optical properties, potentially useful in sensors or as photoinitiators in polymerization processes (Kumari et al., 2017).
Synthesis of Bioactive Compounds
Compounds structurally related to this compound are also used as intermediates in the synthesis of bioactive compounds, such as those with antimicrobial activity. The synthesis involves creating novel structures through specific reactions, highlighting the compound's role in developing new therapeutics (Nagamani et al., 2018).
Molecular Logic Systems
The compound's derivatives have been studied for their applications in molecular logic systems, where their fluorescence properties are utilized to detect specific ions or changes in environmental conditions. This research points to potential applications in sensing technologies and molecular electronics (Hirai et al., 2016).
Safety and Hazards
Properties
IUPAC Name |
3-(4-bromo-2-fluorophenyl)propan-1-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BrFO/c10-8-4-3-7(2-1-5-12)9(11)6-8/h3-4,6,12H,1-2,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCONJJUHDSNWII-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)F)CCCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BrFO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10700685 | |
Record name | 3-(4-Bromo-2-fluorophenyl)propan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10700685 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1057671-56-3 | |
Record name | 4-Bromo-2-fluorobenzenepropanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1057671-56-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-(4-Bromo-2-fluorophenyl)propan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10700685 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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